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Compound of Interest

Compound Name:
6-Chloro-5-fluoro-2-

methylpyrimidin-4-ol

Cat. No.: B171802 Get Quote

An In-Depth Technical Guide to the Safe Handling of 6-Chloro-5-fluoro-2-methylpyrimidin-4-
ol

This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of 6-Chloro-5-fluoro-2-
methylpyrimidin-4-ol (CAS No. 105806-14-2). As a substituted pyrimidine, this compound is a

valuable intermediate in medicinal chemistry and drug discovery.[1][2] Its halogenated and

heterocyclic nature necessitates a robust understanding of its potential hazards and the

implementation of rigorous safety protocols. The chemical, physical, and toxicological

properties of this specific compound have not been thoroughly investigated, demanding a

cautious approach where potential hazards are assumed until proven otherwise.[3]

Compound Identification and Properties
Proper identification is the cornerstone of chemical safety. 6-Chloro-5-fluoro-2-
methylpyrimidin-4-ol is the common name for the compound, which may exist in tautomeric

equilibrium with its keto form, 6-Chloro-5-fluoro-2-methylpyrimidin-4(3H)-one.
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Property Data Source

CAS Number 105806-14-2 [4]

Molecular Formula C₅H₄ClFN₂O [4]

Molecular Weight 162.55 g/mol [4]

Synonym(s)
6-Chloro-5-fluoro-2-

methylpyrimidin-4(3H)-one
[4]

Purity Typically ≥98% [4]

Hazard Identification and Classification
While a complete, officially harmonized GHS classification for this specific compound is not

readily available, data from structurally similar chlorinated and fluorinated pyrimidines suggest

that it should be handled as a hazardous substance.[5] The primary anticipated hazards

include irritation to the skin, eyes, and respiratory tract.[3][5]

Anticipated GHS Classification (Based on related compounds):

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

Causality: The presence of chlorine and fluorine atoms on the pyrimidine ring enhances its

reactivity and potential to interact with biological macromolecules, leading to irritant effects. The

heterocyclic nitrogen atoms can also interact with physiological systems. Researchers must

operate under the assumption that this compound presents these risks.
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Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is critical. Engineering controls are the primary

line of defense, supplemented by appropriate PPE.

Engineering Controls:

Chemical Fume Hood: All handling of solid material and preparation of solutions must be

conducted in a properly functioning chemical fume hood to prevent inhalation of dust or

vapors.[6][7]

Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive emissions.

[3]

Personal Protective Equipment (PPE): The selection of PPE is a self-validating system; it must

be inspected before each use and chosen based on the specific tasks being performed.

Eye and Face Protection: Safety glasses with side-shields conforming to EN166 (EU) or

NIOSH (US) standards are mandatory.[3] For tasks with a higher risk of splashing, a face

shield should be worn in addition to safety glasses.

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., nitrile) that have been inspected for

integrity prior to use.[3] Use proper glove removal technique, avoiding contact with the

outer surface, to prevent skin contamination.[3] Contaminated gloves must be disposed of

as hazardous waste.[3]

Lab Coat: A lab coat must be worn at all times. Long-sleeved clothing is recommended to

protect the arms.[8]

Respiratory Protection: For situations where dust formation is unavoidable and engineering

controls may not be sufficient, use a particle respirator (e.g., N95/P95) or a higher-level

cartridge respirator (e.g., OV/AG/P99) tested and approved under appropriate government

standards like NIOSH or CEN.[3]
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Comprehensive Safe Handling and Storage
Protocols
Adherence to good industrial hygiene and safety practices is paramount.[3]

Handling:

Avoid all direct contact with skin and eyes.[3]

Prevent the formation of dust and aerosols during weighing and transfer.[3]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[3]

Do not eat, drink, or smoke in laboratory areas.[9]

Storage:

Temperature: Store in a cool place.[3] Some suppliers recommend storage at -20°C for long-

term stability.[4]

Container: Keep the container tightly closed in a dry and well-ventilated area.[3][10]

Atmosphere: The compound may be hygroscopic; storage under an inert gas like argon or

nitrogen is recommended to prevent degradation from moisture.[3]

Incompatibilities: Keep away from incompatible materials such as strong oxidizing agents,

acids, acid chlorides, and acid anhydrides.[3]
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Caption: Standard workflow for safely handling 6-Chloro-5-fluoro-2-methylpyrimidin-4-ol.

Emergency Procedures: First Aid and Accidental
Release
Rapid and correct response during an emergency can significantly mitigate harm.

First Aid Measures:

General Advice: Consult a physician immediately and show them this safety data sheet.[3]

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or stops, provide

artificial respiration and seek immediate medical attention.[3][9]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.[3]

Remove contaminated clothing. Consult a physician.[3]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also under the

eyelids.[3] Remove contact lenses if present and easy to do.[9] Seek immediate medical

attention.[3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person.[3] Rinse the mouth with water and consult a physician.[3]

Accidental Release Measures (Spills):

Personal Precautions: Evacuate personnel to a safe area.[3] Wear full PPE, including

respiratory protection. Avoid breathing dust and ensure adequate ventilation.[3]

Environmental Precautions: Prevent the product from entering drains or waterways.[3]

Containment and Cleanup: Without creating dust, sweep up the spilled solid material using a

shovel and place it into a suitable, closed, and labeled container for disposal.[3][9]
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Caption: Emergency response workflow for an accidental spill.
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Fire Safety and Stability Profile
Fire Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Special Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), hydrogen chloride

gas, and hydrogen fluoride.[6]

Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Stability and Reactivity:

Reactivity: No specific reactivity data is available.

Chemical Stability: The compound is stable under recommended storage conditions.[3]

Conditions to Avoid: Avoid moisture, as the compound is noted to be hygroscopic.[3]

Incompatible Materials: Avoid contact with strong acids, acid chlorides, acid anhydrides, and

oxidizing agents.[3]

Hazardous Decomposition Products: In the event of a fire, hazardous decomposition

products such as carbon oxides, nitrogen oxides, hydrogen chloride, and hydrogen fluoride

may be produced.[6]

Disposal Considerations
All waste materials must be treated as hazardous.

Product Disposal: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[3] Chemical incineration with an afterburner and scrubber is a potential

method.[3]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[3]
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Regulatory Compliance: All disposal practices must comply with local, regional, and national

regulations.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 6-Chloro-5-fluoro-2-methylpyrimidin-4-amine [myskinrecipes.com]

2. nbinno.com [nbinno.com]

3. capotchem.cn [capotchem.cn]

4. chemscene.com [chemscene.com]

5. 6-Chloro-5-fluoropyrimidin-4-amine | C4H3ClFN3 | CID 53487969 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. fishersci.com [fishersci.com]

7. fishersci.com [fishersci.com]

8. fishersci.fi [fishersci.fi]

9. fishersci.com [fishersci.com]

10. fishersci.fi [fishersci.fi]

11. fishersci.co.uk [fishersci.co.uk]

12. fiocruz.br [fiocruz.br]

To cite this document: BenchChem. [6-Chloro-5-fluoro-2-methylpyrimidin-4-ol safety and
handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171802#6-chloro-5-fluoro-2-methylpyrimidin-4-ol-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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